Cas no 1155075-87-8 (1-{1-(4-methylphenyl)propylamino}propan-2-ol)

• Product Name: 1-{1-(4-methylphenyl)propylamino}propan-2-ol
• CAS No: 1155075-87-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5230682
• PubChem ID: 43499340
• Update Time: 2026-03-07

1-{1-(4-methylphenyl)propylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[1-(4-methylphenyl)propyl]amino]-
• 1-{1-(4-methylphenyl)propylamino}propan-2-ol

• Inchi： 1S/C13H21NO/c1-4-13(14-9-11(3)15)12-7-5-10(2)6-8-12/h5-8,11,13-15H,4,9H2,1-3H3
• InChI Key： QUPRRXQQSPRVJV-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(C)C=C1)CC)C(O)C

Additional information on 1-{1-(4-methylphenyl)propylamino}propan-2-ol

1-{1-(4-Methylphenyl)propylamino}propan-2-ol: A Comprehensive Overview

1-{1-(4-Methylphenyl)propylamino}propan-2-ol, identified by the CAS number 1155075-87-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 4-methylphenylpropylaminopropanol, has garnered attention due to its unique chemical structure and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The chemical structure of 1-{1-(4-Methylphenyl)propylamino}propan-2-ol comprises a propanol backbone with a substituted propylamino group attached to the second carbon. The presence of the 4-methylphenyl group introduces steric and electronic effects that influence the compound's pharmacokinetic properties. Researchers have explored its ability to act as a bioisostere, potentially replacing other functional groups in drug molecules without altering their core activity.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. For instance, molecular docking studies have revealed potential binding affinities with G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways. These findings are particularly relevant in the context of developing novel therapeutics for conditions such as neurodegenerative diseases and inflammation.

In terms of synthesis, 1-{1-(4-Methylphenyl)propylamino}propan-2-ol can be prepared via a multi-step process involving nucleophilic substitution and subsequent reduction steps. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency, reducing both time and energy consumption. This approach aligns with the growing trend toward sustainable chemical practices in the pharmaceutical industry.

Bioavailability studies have demonstrated that this compound exhibits moderate solubility in aqueous solutions, which is crucial for its absorption and distribution within the body. Its metabolic stability has also been evaluated, with findings indicating that it undergoes phase I metabolism primarily through oxidation pathways. These insights are vital for optimizing drug delivery systems and minimizing adverse effects.

The application of 1-{1-(4-Methylphenyl)propylamino}propan-2-ol extends beyond pharmacology into materials science, where it has been investigated as a precursor for synthesizing advanced polymers. Its ability to form hydrogen bonds makes it a promising candidate for developing hydrogels with tunable mechanical properties, suitable for biomedical applications such as drug delivery vehicles and tissue engineering scaffolds.

In conclusion, 1-{1-(4-Methylphenyl)propylamino}propan-2-ol (CAS No. 1155075-87-8) stands out as a versatile compound with diverse applications across multiple scientific domains. Ongoing research continues to uncover new facets of its potential, positioning it as a valuable tool in both academic and industrial settings.